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Compound of Interest

Compound Name: 4-Mercaptobenzonitrile

Cat. No.: B1349081

An In-Depth Technical Guide to 4-Mercaptobenzonitrile

This technical guide provides a comprehensive overview of 4-Mercaptobenzonitrile (4-MBN),
a versatile organic compound with significant applications in materials science, spectroscopy,
and biomedical research. This document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its properties, synthesis,
and key applications.

Core Properties and Identification

4-Mercaptobenzonitrile, also known as 4-cyanothiophenol, is an aromatic compound featuring
both a thiol (-SH) and a nitrile (-C=N) functional group attached to a benzene ring at the para
positions.[1][2] This unique structure allows for diverse chemical reactivity and makes it a
valuable molecule in various advanced applications.[1]

Table 1: Chemical Identification of 4-Mercaptobenzonitrile
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Identifier Value

CAS Number 36801-01-1[3][4][5]
Molecular Formula C7HsNS[3][4][6]
Molecular Weight 135.19 g/mol [3][4][5]

4-Cyanothiophenol, 4-Sulfanylbenzonitrile, 4-
Synonyms Thiobenzonitrile, p-Cyanothiophenol[2][3][4][5]
[6]

InChl Key MVPUXVBBHWUOFS-UHFFFAOY SA-N[6]

| SMILES | N#CC1=CC=C(S)C=C1[3][7] |

Physicochemical Properties

The physical and chemical properties of 4-MBN are summarized below. It typically presents as
a solid with a pale yellow appearance.[8] Its solubility is limited in water but good in organic
solvents like Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), and acetone.[1][8]

Table 2: Physicochemical Data for 4-Mercaptobenzonitrile

Property Value

Physical Form Solid, Pale Yellow Crystals[8][9]
Melting Point 48-51 °C[9]

Boiling Point 118 °C[9]

Density 1.18 g/cm3[9]

Purity Typically =298%[3][9]

| Storage | Store in a cool, dry, well-ventilated area in a tightly-closed container away from
incompatible substances and sources of ignition.[3][4][10] |

Safety and Handling
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4-Mercaptobenzonitrile is classified as a hazardous substance and must be handled with

appropriate safety precautions.[1][10] It is harmful if swallowed, inhaled, or in contact with skin,
and causes skin and serious eye irritation.[10][11][12]

Table 3: GHS Hazard and Precautionary Statements
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Category Code Statement
Pictogram Warning
Harmful if swallowed or in
Hazard Statements H302 + H312 ) )
contact with skin[11]
H315 Causes skin irritation[9][10][12]
Causes serious eye irritation[9]
H319
[10][12]
May cause respirato
H335 o Y _ P v
irritation[9][10]
H402 Harmful to aquatic life[11]
Avoid breathing
Precautionary Statements P261 dust/fume/gas/mist/vapors/spr
ay[9][10]
Wear protective
loves/protective clothing/eye
P280 J .p . gy
protection/face protection[9]
[10]
IF SWALLOWED: Call a
P301 + P312 POISON CENTER/doctor if
you feel unwell[10][11]
IF ON SKIN: Wash with plenty
P302 + P352

of soap and water[9][10]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing[9][10]

| | P501 | Dispose of contents/container to an approved waste disposal plant[9][11] |
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Experimental Protocols: Synthesis

A common and efficient method for synthesizing 4-Mercaptobenzonitrile is through the
nucleophilic substitution reaction of a 4-halogenobenzonitrile with a sulfur-containing
nucleophile.[1][13]

Protocol: Synthesis via Nucleophilic Substitution

o Reaction Setup: A 4-halogenobenzonitrile (e.g., 4-chlorobenzonitrile or 4-bromobenzonitrile)
is reacted with sodium sulfide (NazS) or sodium hydrogen sulfide (NaSH) in an inert organic
solvent such as N-methyl-2-pyrrolidone (NMP) or dimethylformamide (DMF).[13]

e Reaction Conditions: The reaction mixture is typically heated to temperatures between
120°C and 160°C. The reaction is generally complete within 1 to 10 hours.[13]

 Acidification: After the reaction is complete, the mixture is cooled and then acidified, for
example, with a mineral acid like hydrochloric acid (HCI), to a pH below 3. This step
protonates the thiolate intermediate to form the final thiol product.[13]

» Workup and Purification: The product is then extracted with an organic solvent, washed,
dried, and purified, typically by recrystallization or column chromatography, to yield high-
purity 4-Mercaptobenzonitrile.[14][15]
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Synthesis Workflow of 4-Mercaptobenzonitrile

4-Halogenobenzonitrile + Inert Organic Solvent
Sodium Sulfide (or NaSH) (e.g., NMP, DMF)

Nucleophilic Substitution
(120-160°C, 1-10h)

Acidification
(e.g., HCI, pH < 3)

Extraction, Washing,
Purification

4-Mercaptobenzonitrile

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Mercaptobenzonitrile.

Core Applications and Mechanisms

The dual functionality of the thiol and nitrile groups makes 4-MBN a valuable tool in several
advanced research areas.

Self-Assembled Monolayers (SAMSs)

The thiol group has a strong affinity for noble metal surfaces, particularly gold.[16] This allows
4-MBN to spontaneously form highly ordered, single-molecule-thick layers known as self-
assembled monolayers (SAMs).[1][4] These SAMs are used to modify the chemical and
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physical properties of surfaces for applications in sensors, molecular electronics, and corrosion
inhibition.[1]

Vibrational Stark Effect (VSE) Spectroscopy

The nitrile group (-C=N) in 4-MBN has a distinct vibrational frequency that is highly sensitive to
the local electric field.[16] This phenomenon, known as the Vibrational Stark Effect (VSE),
allows 4-MBN to be used as a molecular probe or "spectral reporter".[1][17] By measuring the
shift in the nitrile's stretching frequency using techniques like infrared or Raman spectroscopy,
researchers can map electric fields at electrode-solution interfaces and within the active sites of
proteins.[1][16]

Surface-Enhanced Raman Scattering (SERS) Tags

4-MBN is a key component in the development of highly sensitive SERS tags.[4] In this
application, 4-MBN is adsorbed onto the surface of metallic nanoparticles (e.g., gold or silver).
The nitrile stretch provides a sharp, intense peak in a region of the Raman spectrum that is
typically free from background signals from biological molecules.[16] This "background-free"
signal allows for the ultra-sensitive detection of these tags, which can be conjugated to
antibodies or other targeting moieties for applications such as cancer biomarker imaging.[1][4]
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Application of 4-MBN in SERS

Formation of SAM on Gold Nanopatrticle
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Click to download full resolution via product page

Caption: Logical workflow of 4-MBN in SERS applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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